Cas no 1261913-10-3 (3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid)

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid structure
1261913-10-3 structure
Product Name:3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid
CAS No:1261913-10-3
MF:C14H11NO6S
MW:321.305242776871
MDL:MFCD18322273
CID:2763064
PubChem ID:53228103
Update Time:2025-04-21

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-METHYLSULFONYLPHENYL)-5-NITROBENZOIC ACID
    • MFCD18322273
    • 3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%
    • 1261913-10-3
    • DTXSID20691636
    • 3'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid
    • 3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid
    • MDL: MFCD18322273
    • Inchi: 1S/C14H11NO6S/c1-22(20,21)13-4-2-3-9(8-13)10-5-11(14(16)17)7-12(6-10)15(18)19/h2-8H,1H3,(H,16,17)
    • InChI Key: HAICSSQILPAAHZ-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C=1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 321.03070824Da
  • Monoisotopic Mass: 321.03070824Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 126Ų

3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329548-5 g
3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%; .
1261913-10-3 95%
5 g
€1,159.00 2023-07-19
abcr
AB329548-5g
3-(3-Methylsulfonylphenyl)-5-nitrobenzoic acid, 95%; .
1261913-10-3 95%
5g
€1159.00 2025-02-17
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